Cas no 252366-36-2 (methyl 3-oxo-3-(oxolan-2-yl)propanoate)

• Product Name: methyl 3-oxo-3-(oxolan-2-yl)propanoate
• CAS No: 252366-36-2
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1421388
• PubChem ID: 66877337
• Update Time: 2025-04-20

methyl 3-oxo-3-(oxolan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid, tetrahydro-b-oxo-, methyl ester
• methyl 3-oxo-3-(oxolan-2-yl)propanoate
• 252366-36-2
• EN300-1126775
• MTMWQZUNBMTJQT-UHFFFAOYSA-N
• methyl 3-oxo-3-(tetrahydrofuran-2-yl)propanoate
• SCHEMBL1015503
• DB-086574
• methyl3-oxo-3-(oxolan-2-yl)propanoate

• Inchi： 1S/C8H12O4/c1-11-8(10)5-6(9)7-3-2-4-12-7/h7H,2-5H2,1H3
• InChI Key： MTMWQZUNBMTJQT-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 52.6